molecular formula C10H6F3NO B8324959 2-trifluoromethyl-3-formyl-(1H)-indole

2-trifluoromethyl-3-formyl-(1H)-indole

Cat. No. B8324959
M. Wt: 213.16 g/mol
InChI Key: MUFUPZFOJVRDNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-trifluoromethyl-3-formyl-(1H)-indole is a useful research compound. Its molecular formula is C10H6F3NO and its molecular weight is 213.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-trifluoromethyl-3-formyl-(1H)-indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-trifluoromethyl-3-formyl-(1H)-indole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-trifluoromethyl-3-formyl-(1H)-indole

Molecular Formula

C10H6F3NO

Molecular Weight

213.16 g/mol

IUPAC Name

2-(trifluoromethyl)-1H-indole-3-carbaldehyde

InChI

InChI=1S/C10H6F3NO/c11-10(12,13)9-7(5-15)6-3-1-2-4-8(6)14-9/h1-5,14H

InChI Key

MUFUPZFOJVRDNP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=C(N2)C(F)(F)F)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.1 g of aluminum chloride and 20 ml of methylene chloride were mixed together at -65° C. under an inert atmosphere and a solution of 4.61 g of 2-trifluoromethyl-(1H)-indole (J. Org. Chem., 1974 Vol. 39, p. 1836), 1.4 ml of nitromethane and 20 ml of methylene chloride were added at -60° C. 3.3 ml of dichloromethyl ether in solution in 10 ml of methylene chloride were added to the suspension of the resulting mixture was stirred for 15 minutes at -65° C. The temperature was allowed to rise and at about -10° C., a strong evolution of hydrochloric acid was observed which ceased at about 0° C. The black solution obtained was stirred for 30 minutes at 25° C. and the reaction mixture was poured into water and extracted with methylene chloride. The organic phases were washed with an aqueous solution of sodium bicarbonate, then with water and concentrated to dryness under reduced pressure to obtain 4.6 g of 2-trifluoromethyl-3-formyl-(1H)-indole.
Quantity
6.1 g
Type
reactant
Reaction Step One
Quantity
20 mL
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solvent
Reaction Step One
Quantity
4.61 g
Type
reactant
Reaction Step Two
Quantity
20 mL
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solvent
Reaction Step Two
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1.4 mL
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solvent
Reaction Step Two
Quantity
3.3 mL
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
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Quantity
0 (± 1) mol
Type
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Reaction Step Five

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